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Compound of Interest

Compound Name: PSB-10 hydrochloride

Cat. No.: B1139461 Get Quote

For researchers and scientists in the field of drug development, the proper disposal of chemical

reagents is a critical component of laboratory safety and environmental responsibility. PSB-10
hydrochloride, a potent and selective antagonist of the human adenosine A3 receptor,

requires specific handling and disposal procedures due to its chemical nature. This guide

provides essential, step-by-step instructions for the safe disposal of PSB-10 hydrochloride,

ensuring the safety of laboratory personnel and compliance with regulations.

PSB-10 hydrochloride is a halogenated organic compound, a class of chemicals that requires

special waste management protocols. The presence of chlorine in its molecular structure

(C16H14Cl3N5O.HCl) necessitates its segregation from non-halogenated chemical waste.

Immediate Safety and Disposal Protocol
The primary instruction for the disposal of PSB-10 hydrochloride is to engage a licensed

professional waste disposal service. This ensures that the compound is managed in

accordance with all applicable federal, state, and local environmental regulations.

For laboratory personnel, the following step-by-step procedure outlines the immediate actions

required for the safe handling and preparation of PSB-10 hydrochloride for disposal:

Personal Protective Equipment (PPE): Before handling PSB-10 hydrochloride, always wear

appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.
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Segregation: It is crucial to collect and store waste containing PSB-10 hydrochloride in a

designated, sealed, and properly labeled container. This container must be exclusively for

"halogenated organic waste."[1][2][3][4] Never mix it with non-halogenated waste, as this can

create hazardous chemical reactions and complicates the disposal process.[1][2][3][4]

Container Management: Use containers that are in good condition and compatible with the

chemical waste. The container must have a tightly sealing cap to prevent leaks or the

release of vapors.[2] Ensure the container is not overfilled to allow for expansion.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"PSB-10 hydrochloride," and the approximate concentration or quantity. Do not use

abbreviations or chemical formulas. The label should also include the date when the waste

was first added to the container.

Storage: Store the sealed and labeled waste container in a cool, dry, and well-ventilated

area, away from incompatible materials.[2] The storage area should have secondary

containment to prevent the spread of any potential spills.

Professional Disposal: Arrange for the collection of the hazardous waste by a licensed and

certified chemical waste disposal company. Provide them with a detailed inventory of the

waste.

Quantitative Data Summary
While specific quantitative limits for the disposal of PSB-10 hydrochloride are not readily

available in public documentation, general guidelines for laboratory chemical waste provide a

framework for safe handling.
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Parameter Guideline Source

Waste Segregation

Halogenated organic waste

must be kept separate from

non-halogenated waste.

[1][2][3][4]

Container Filling
Do not exceed 90% of the

container's total capacity.
[3]

Aqueous Waste Contamination

Aqueous solutions with more

than 1% organic substances

should be treated as organic

waste.

[5]

Experimental Protocol Context
PSB-10 hydrochloride is utilized in various experimental settings, primarily in pharmacological

research as a selective antagonist for the human adenosine A3 receptor.[6][7] Understanding

the context of its use is vital for anticipating the nature of the waste generated. For instance, in

cell culture experiments or in vivo studies, the resulting waste may be a complex mixture. All

materials that come into contact with PSB-10 hydrochloride, including solvents, reaction

mixtures, contaminated labware (e.g., pipette tips, vials), and cleaning materials, must be

disposed of as halogenated organic waste.

Disposal Workflow
The following diagram illustrates the decision-making process and logical steps for the proper

disposal of PSB-10 hydrochloride.
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Start: PSB-10 Hydrochloride Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is the waste halogenated?

Segregate into
'Halogenated Organic Waste' Container

 Yes 

Segregate into
'Non-Halogenated Waste' Container

 No 

Label Container Clearly:
- 'Hazardous Waste'

- Full Chemical Name
- Date

Store in a Cool, Dry, Well-Ventilated Area
with Secondary Containment

Contact Licensed
Professional Waste Disposal Service

End: Waste Properly Disposed

Click to download full resolution via product page

PSB-10 Hydrochloride Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1139461?utm_src=pdf-body-img
https://www.benchchem.com/product/b1139461?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. rtong.people.ust.hk [rtong.people.ust.hk]

2. braun.matse.illinois.edu [braun.matse.illinois.edu]

3. 8.1 Organic solvent waste | Kemicentrum [kc.lu.se]

4. 7.2 Organic Solvents | Environment, Health and Safety [ehs.cornell.edu]

5. mn.uio.no [mn.uio.no]

6. PSB 10 hydrochloride | Adenosine A3 Receptors | Tocris Bioscience [tocris.com]

7. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Navigating the Safe Disposal of PSB-10 Hydrochloride:
A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139461#psb-10-hydrochloride-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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